Cas no 861382-66-3 (1H-Pyrazole-4-carboxylic acid, 5-methyl-3-(phenoxymethyl)-1-phenyl-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-methyl-3-(phenoxymethyl)-1-phenyl-
• CAS No: 861382-66-3
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 1845212
• Update Time: 2024-11-26

1H-Pyrazole-4-carboxylic acid, 5-methyl-3-(phenoxymethyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-methyl-3-(phenoxymethyl)-1-phenyl-

• Inchi： 1S/C18H16N2O3/c1-13-17(18(21)22)16(12-23-15-10-6-3-7-11-15)19-20(13)14-8-4-2-5-9-14/h2-11H,12H2,1H3,(H,21,22)
• InChI Key： GSQSZLABJFJHQY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)=C(C(O)=O)C(COC2=CC=CC=C2)=N1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 497.1±40.0 °C(Predicted)
• pka: 2.55±0.25(Predicted)